8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane, also known as NDMA, is a compound that has been the subject of numerous scientific studies due to its potential as a therapeutic agent. NDMA is a spirocyclic compound that contains a nitrogen atom and two oxygen atoms in its structure. The compound has been synthesized using various methods, and its mechanism of action has been studied in depth.
Mechanism of Action
The exact mechanism of action of 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane is also thought to have an effect on the immune system by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has been shown to have a variety of biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In addition, 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments is that it has been shown to have a relatively low toxicity compared to other compounds. However, 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane is also a relatively complex compound that requires careful attention to detail when synthesizing and handling. In addition, the exact mechanism of action of 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane research. One area of interest is the development of new synthetic methods for 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane that are more efficient and cost-effective. Another area of interest is the investigation of 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane and its potential as a therapeutic agent for a variety of conditions.
Synthesis Methods
8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has been synthesized using various methods, including the reaction of naphthalene with 1,2-diaminoethane and the reaction of naphthalene with 1,2-dichloroethane followed by reaction with sodium azide. The synthesis of 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane involves a multi-step process that requires careful attention to detail and precise control of reaction conditions.
Scientific Research Applications
8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has been the subject of numerous scientific studies due to its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been studied for its potential as an antidepressant and anxiolytic agent. In addition, 8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
8-(naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-2-7-17-15(4-1)5-3-6-16(17)14-19-10-8-18(9-11-19)20-12-13-21-18/h1-7H,8-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDUSRUSSGZBDJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(Naphthalen-1-ylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.